Cas no 18494-17-2 (2(1H)-Pyrimidinone, tetrahydro-1-[[(5-nitro-2-thienyl)methylene]amino]-)

• Product Name: 2(1H)-Pyrimidinone, tetrahydro-1-[[(5-nitro-2-thienyl)methylene]amino]-
• CAS No: 18494-17-2
• MF: C₉H₁₀N₄O₃S
• MW: 254.265699863434
• CID: 95607
• PubChem ID: 71349154
• Update Time: 2025-04-18

2(1H)-Pyrimidinone, tetrahydro-1-[[(5-nitro-2-thienyl)methylene]amino]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, tetrahydro-1-[[(5-nitro-2-thienyl)methylene]amino]-
• 1-[(5-nitrothiophen-2-yl)methylideneamino]-1,3-diazinan-2-one
• 1-(5-nitro-2-thenylideneamino)-tetrahydro-2(1h)-pyrimidone
• DTXSID50775019
• 1-{[(5-Nitrothiophen-2-yl)methylidene]amino}tetrahydropyrimidin-2(1H)-one
• 18494-17-2

• Inchi： 1S/C9H10N4O3S/c14-9-10-4-1-5-12(9)11-6-7-2-3-8(17-7)13(15)16/h2-3,6H,1,4-5H2,(H,10,14)
• InChI Key： BTWCTFWDLBJFMZ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C=NN1C(NCCC1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.04736137g/mol
• Monoisotopic Mass: 254.04736137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 119Ų